3-Bromo-2-chloro-5-methylaniline
Description
3-Bromo-2-chloro-5-methylaniline is a halogenated aromatic amine with the molecular formula C₇H₇BrClN and a molecular weight of 220.49 g/mol. The compound features a benzene ring substituted with bromine (Br) at position 3, chlorine (Cl) at position 2, and a methyl group (-CH₃) at position 3. Such halogenated anilines are critical intermediates in pharmaceuticals, agrochemicals, and organic synthesis due to their reactivity in cross-coupling reactions and electrophilic substitution .
Key inferred properties (based on analogs):
- Boiling point: Estimated >240°C (similar to 4-Bromo-3-methylaniline ).
- Melting point: Likely 30–80°C (comparable to bromo-chloro-methylaniline derivatives ).
- Reactivity: The electron-withdrawing halogens (Br, Cl) activate the ring for nucleophilic substitution, while the methyl group enhances steric effects and regioselectivity .
Properties
Molecular Formula |
C7H7BrClN |
|---|---|
Molecular Weight |
220.49 g/mol |
IUPAC Name |
3-bromo-2-chloro-5-methylaniline |
InChI |
InChI=1S/C7H7BrClN/c1-4-2-5(8)7(9)6(10)3-4/h2-3H,10H2,1H3 |
InChI Key |
RXLNTBOIPLOOEA-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C(=C1)Br)Cl)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Physical and Chemical Properties of Selected Compounds
| Compound Name | CAS Number | Molecular Formula | MW (g/mol) | Melting Point (°C) | Boiling Point (°C) |
|---|---|---|---|---|---|
| 3-Bromo-2-chloro-5-methylaniline | Not reported | C₇H₇BrClN | 220.49 | ~30–80* | >240* |
| 5-Bromo-2-chloro-3-methylaniline | 611235-28-0 | C₇H₇BrClN | 220.49 | Not reported | Not reported |
| 3-Bromo-5-methylaniline | 74586-53-1 | C₇H₈BrN | 186.05 | Not reported | 254–257 |
| 4-Bromo-3-methylaniline | 6933-10-4 | C₇H₈BrN | 186.05 | 80–82 | 240 |
| 4-Bromo-5-fluoro-2-methylaniline | 52723-82-7 | C₇H₇BrFN | 204.04 | Not reported | Not reported |
*Estimated based on analogs .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
